Cas no 1359656-95-3 ((2-cyclobutylthiazol-4-yl)methanamine)

• Product Name: (2-cyclobutylthiazol-4-yl)methanamine
• CAS No: 1359656-95-3
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• CID: 5208587
• Update Time: 2025-06-08

(2-cyclobutylthiazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-cyclobutylthiazol-4-yl)methanamine

• Inchi： 1S/C8H12N2S/c9-4-7-5-11-8(10-7)6-2-1-3-6/h5-6H,1-4,9H2
• InChI Key： TUHRSJHMBIECGE-UHFFFAOYSA-N
• SMILES： S1C=C(CN)N=C1C1CCC1

Additional information on (2-cyclobutylthiazol-4-yl)methanamine

The Comprehensive Overview of (2-Cyclobutylthiazol-4-Yl)Methanamine

The compound with CAS No 1359656-95-3, commonly referred to as (2-cyclobutylthiazol-4-yl)methanamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The structure of (2-cyclobutylthiazol-4-yl)methanamine comprises a thiazole ring substituted with a cyclobutyl group at the 2-position and an aminoethyl group at the 4-position, making it a unique scaffold for further chemical modifications.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, particularly due to their ability to modulate various cellular pathways. The cyclobutane ring in this compound introduces steric hindrance and rigidity, which can enhance its binding affinity to target proteins. This property makes (2-cyclobutylthiazol-4-yl)methanamine a promising candidate for the development of novel therapeutic agents. Researchers have explored its potential as an anti-inflammatory, antioxidant, and anticancer agent, with encouraging results from in vitro and in vivo experiments.

The synthesis of (2-cyclobutylthiazol-4-yl)methanamine involves a multi-step process that typically starts with the preparation of the thiazole core. This is followed by the introduction of the cyclobutane substituent through either alkylation or cyclization reactions. The final step involves the attachment of the aminoethyl group, which can be achieved via nucleophilic substitution or reductive amination. The optimization of these steps has been a focus of recent research, with efforts directed toward improving yield and purity while minimizing environmental impact.

In terms of applications, (2-cyclobutylthiazol-4-yl)methanamine has shown potential in several areas. In drug discovery, its ability to inhibit key enzymes involved in inflammatory pathways makes it a valuable lead compound for anti-inflammatory drugs. Additionally, its antioxidant properties suggest applications in neurodegenerative diseases, where oxidative stress plays a significant role. Recent studies have also explored its anticancer activity, particularly against breast and colon cancer cell lines, where it has demonstrated selective cytotoxicity.

The structural versatility of (2-cyclobutylthiazol-4-yl)methanamine allows for further functionalization, enabling researchers to explore its potential in other therapeutic areas. For instance, modifications to the cyclobutane ring or the aminoethyl group could yield derivatives with enhanced bioavailability or improved pharmacokinetic profiles. Such modifications are currently being investigated in academic and industrial settings, underscoring the compound's importance in contemporary medicinal chemistry.

In conclusion, (2-cyclobutylthiazol-4-yl)methanamine represents a compelling example of how structural diversity can be harnessed to develop innovative therapeutic agents. With ongoing research into its synthesis, properties, and applications, this compound continues to be a focal point in the pursuit of novel medicines. Its unique combination of structural features and biological activities positions it as a valuable tool in both academic research and industrial drug development.